2-(5-Ethyltricyclo[3.2.2.0~2,4~]nonan-1-yl)-N-methylpropan-2-amine

• CAS No.: 802308-56-1
• Molecular Formula: C15H27N
• Molecular Weight: 221.38 g/mol
• IUPAC Name: 2-(5-ethyl-1-tricyclo[3.2.2.02,4]nonanyl)-N-methylpropan-2-amine
• InChI: InChI=1S/C15H27N/c1-5-14-6-8-15(9-7-14,12-10-11(12)14)13(2,3)16-4/h11-12,16H,5-10H2,1-4H3
• InChI Key: LHBSZKRBBKXLPV-UHFFFAOYSA-N
• Canonical SMILES: CCC12CCC(CC1)(C3C2C3)C(C)(C)NC

Description

2-(5-Ethyltricyclo[3.2.2.0²,⁴]nonan-1-yl)-N-methylpropan-2-amine is a tertiary amine featuring a rigid tricyclic hydrocarbon core (tricyclo[3.2.2.0²,⁴]nonane) substituted with an ethyl group at position 5 and an N-methylpropan-2-amine moiety. This structure confers unique steric and electronic properties, distinguishing it from classical psychoactive phenethylamine derivatives. The tricyclic scaffold may enhance metabolic stability and influence receptor binding kinetics compared to simpler bicyclic or aromatic analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Ethyltricyclo[3.2.2.0~2,4~]nonan-1-yl)-N-methylpropan-2-amine typically involves multiple steps, starting from simpler organic molecules. The process often includes cyclization reactions to form the tricyclic core, followed by functional group modifications to introduce the ethyl and amine groups. Specific reaction conditions, such as temperature, pressure, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems and advanced purification techniques, such as chromatography, helps in obtaining the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(5-Ethyltricyclo[3.2.2.0~2,4~]nonan-1-yl)-N-methylpropan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the amine group, using reagents such as alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alkanes or alcohols.

Scientific Research Applications

2-(5-Ethyltricyclo[3.2.2.0~2,4~]nonan-1-yl)-N-methylpropan-2-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions.

Medicine: Investigated for its potential therapeutic properties, such as acting as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(5-Ethyltricyclo[3.2.2.0~2,4~]nonan-1-yl)-N-methylpropan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The compound shares the N-methylpropan-2-amine backbone with several psychostimulants and entactogens. Key structural comparisons include:

Compound Name	Core Structure	Substituents	Molecular Weight	Key References
Target Compound	Tricyclo[3.2.2.0²,⁴]nonane	5-Ethyl, N-methylpropan-2-amine	Not reported
PMMA (para-Methoxymethamphetamine)	Benzene	4-Methoxy, N-methylpropan-2-amine	179.24 g/mol
MDMA (3,4-Methylenedioxymethamphetamine)	Benzodioxole	3,4-Methylenedioxy, N-methylpropan-2-amine	193.25 g/mol
5-MAPB	Benzofuran	5-Benzofuryl, N-methylpropan-2-amine	189.26 g/mol
α-PVP	Pyrrolidinyl pentanone	1-Phenyl, pyrrolidinyl pentanone	245.34 g/mol

Key Observations :

• Tricyclic vs.
• Substituent Effects : The 5-ethyl group on the tricyclic core may enhance lipophilicity, prolonging half-life relative to PMMA’s polar 4-methoxyphenyl group .

Pharmacological and Metabolic Profiles

While direct studies on the target compound are lacking, inferences can be drawn from analogs:

• Receptor Affinity: MDMA and PMMA primarily inhibit serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters, with MDMA showing higher SERT selectivity. The tricyclic core of the target compound may alter transporter binding kinetics due to steric hindrance .
• Metabolism : MDMA undergoes CYP2D6-mediated demethylation to active metabolites, whereas PMMA’s methoxy group slows metabolism, increasing toxicity risk. The ethyl-tricyclic structure may resist oxidative degradation, prolonging activity .